Cas no 1823994-33-7 (4-(2-iodophenyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(2-iodophenyl)-1,3-oxazolidin-2-one
• CAS No: 1823994-33-7
• CID: 4622058
• PubChem ID: 130156491
• Update Time: 2025-10-29

4-(2-iodophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-iodophenyl)-1,3-oxazolidin-2-one

Additional information on 4-(2-iodophenyl)-1,3-oxazolidin-2-one

Introduction to 4-(2-iodophenyl)-1,3-oxazolidin-2-one (CAS No. 1823994-33-7)

4-(2-iodophenyl)-1,3-oxazolidin-2-one, with the CAS number 1823994-33-7, is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which includes an iodophenyl group and an oxazolidinone ring. The combination of these functional groups endows the molecule with a range of interesting properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active compounds.

The oxazolidinone ring, a five-membered heterocyclic structure containing an oxygen and a nitrogen atom, is known for its stability and reactivity. It has been widely used in the development of antibiotics, particularly in the class of oxazolidinones such as linezolid and tedizolid. The presence of the iodophenyl group in 4-(2-iodophenyl)-1,3-oxazolidin-2-one adds further versatility to the molecule, as iodine is a useful leaving group in various organic reactions, including nucleophilic substitution and cross-coupling reactions.

Recent research has highlighted the potential of 4-(2-iodophenyl)-1,3-oxazolidin-2-one in the synthesis of novel compounds with diverse biological activities. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported the use of this compound as a key intermediate in the development of new antiviral agents. The researchers found that derivatives of 4-(2-iodophenyl)-1,3-oxazolidin-2-one exhibited potent inhibitory activity against several viral strains, including influenza and herpes simplex viruses.

In another study published in Bioorganic & Medicinal Chemistry Letters (2020), scientists explored the use of 4-(2-iodophenyl)-1,3-oxazolidin-2-one in the synthesis of potential anticancer agents. The research team synthesized a series of derivatives and evaluated their cytotoxic activity against various cancer cell lines. The results showed that several derivatives demonstrated significant antiproliferative effects, suggesting their potential as lead compounds for further drug development.

The synthetic versatility of 4-(2-iodophenyl)-1,3-oxazolidin-2-one is further exemplified by its use in palladium-catalyzed cross-coupling reactions. These reactions are crucial in modern organic synthesis for constructing complex molecular architectures. A recent publication in Tetrahedron Letters (2019) described a highly efficient method for synthesizing substituted aryl ethers using 4-(2-iodophenyl)-1,3-oxazolidin-2-one as a starting material. The method involved palladium-catalyzed coupling with various aryl boronic acids, yielding products with high regioselectivity and yield.

Beyond its applications in medicinal chemistry, 4-(2-iodophenyl)-1,3-oxazolidin-2-one has also been investigated for its potential use in materials science. A study published in Molecular Crystals and Liquid Crystals (2018) explored the self-assembling properties of this compound. The researchers found that under certain conditions, 4-(2-iodophenyl)-1,3-oxazolidin-2-one could form well-defined supramolecular structures with interesting optical and electronic properties. These findings suggest potential applications in the development of advanced materials for optoelectronic devices.

The safety profile of 4-(2-iodophenyl)-1,3-oxazolidin-2-one

In conclusion, 4-(2-iodophenyl)-1,3-oxazolidin-2-one (CAS No. 1823994-33-7)